N-(3-acetamidophenyl)-2-methoxybenzamide

• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C16H16N2O3/c1-11(19)17-12-6-5-7-13(10-12)18-16(20)14-8-3-4-9-15(14)21-2/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: GECAYOSQSVQYCM-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OC

Description

N-(3-acetamidophenyl)-2-methoxybenzamide is a member of benzamides.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

The study of N-(3-acetamidophenyl)-2-methoxybenzamide and related compounds has been centered around understanding their molecular structure and intermolecular interactions, which are crucial for various scientific applications. For example, N-3-hydroxyphenyl-4-methoxybenzamide, a related compound, was synthesized and its molecular structure was analyzed using single-crystal X-ray diffraction and density functional theory (DFT) calculations. This analysis highlighted the impact of intermolecular interactions such as dimerization and crystal packing on the molecular geometry, particularly affecting dihedral angles and the conformation of aromatic rings (Karabulut et al., 2014).

Biological Activity and Pharmaceutical Applications

Research into benzamide derivatives, including those structurally related to N-(3-acetamidophenyl)-2-methoxybenzamide, has revealed significant biological activities that could inform pharmaceutical development. For instance, 3-methoxybenzamide has been identified as an inhibitor of ADP-ribosyltransferase, affecting cell division in Bacillus subtilis. This has implications for understanding bacterial cell division and potentially developing new antibiotics (Ohashi et al., 1999).

Moreover, the exploration of N-phenylbenzamide derivatives has led to the discovery of compounds with potent antiviral activities, particularly against Enterovirus 71. This suggests a promising avenue for developing antiviral drugs based on the structural framework of N-(3-acetamidophenyl)-2-methoxybenzamide and its analogs (Ji et al., 2013).

Chemical Synthesis and Catalysis

The chemical synthesis of benzamide derivatives, including those related to N-(3-acetamidophenyl)-2-methoxybenzamide, has been a topic of interest, particularly in the context of catalysis. Rhodium(III)-catalyzed chemodivergent annulations between N-methoxybenzamides and sulfoxonium ylides via C-H activation represent a noteworthy example. This method demonstrates the potential for creating complex molecules through efficient and selective catalytic processes, opening up possibilities for the synthesis of new compounds with varied applications (Xu et al., 2018).